Cas no 126918-16-9 ((R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone)

(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone is a chiral fluorinated ketone derivative with significant utility in synthetic organic chemistry. Its structure features a stereogenic center at the hydroxy-bearing carbon, making it a valuable intermediate for asymmetric synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and agrochemicals. The presence of difluorophenyl and hydroxy groups enhances its reactivity in nucleophilic additions and catalytic transformations. This compound exhibits high chemical stability and compatibility with a range of reaction conditions, facilitating its use in multi-step synthetic routes. Its well-defined stereochemistry and functional group versatility make it a preferred choice for researchers developing optically active compounds.

(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone structure

126918-16-9 structure

Product Name:(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone

CAS No:126918-16-9

MF:C₉H₈F₂O₂

MW:186.155429840088

CID:867202

PubChem ID:9794084

Update Time:2025-06-30

(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone Chemical and Physical Properties

Names and Identifiers

- 1-Propanone, 1-(2,4-difluorophenyl)-2-hydroxy-, (2R)-
- (R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone
- Inchi： 1S/C9H8F2O2/c1-5(12)9(13)7-3-2-6(10)4-8(7)11/h2-5,12H,1H3/t5-/m1/s1
- InChI Key： REHMWFXPLWURSF-RXMQYKEDSA-N
- SMILES： FC1C=C(C=CC=1C([C@@H](C)O)=O)F

Computed Properties

Exact Mass: 186.04923582g/mol
Monoisotopic Mass: 186.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 260.2±25.0 ºC (760 Torr),
Flash Point: 111.2±23.2 ºC,
Solubility: Very slightly soluble (0.91 g/l) (25 º C),

(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D126900-50mg	(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone	126918-16-9	50mg	$190.00	2023-05-18
TRC	D126900-250mg	(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone	126918-16-9	250mg	$844.00	2023-05-18
TRC	D126900-500mg	(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone	126918-16-9	500mg	$1499.00	2023-05-18
TRC	D126900-1g	(R)-1-(2,4-Difluorophenyl)-2-hydroxy-1-propanone	126918-16-9	1g	$ 3000.00	2023-09-08